Cas no 1357352-10-3 (3-Bromomethyl-5-Furan-2-Yl-Isoxazole)

• Product Name: 3-Bromomethyl-5-Furan-2-Yl-Isoxazole
• CAS No: 1357352-10-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD22209875
• CID: 4590128
• PubChem ID: 71306053
• Update Time: 2024-11-02

3-Bromomethyl-5-Furan-2-Yl-Isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-Furan-2-Yl-Isoxazole
• 3-Bromomethyl-5-Furan-2-Yl-Isoxazole(WX630223)
• 3-(bromomethyl)-5-(furan-2-yl)-1,2-oxazole
• MFCD22209875
• AS-62836
• 1357352-10-3
• AKOS019026840
• 3-(Bromomethyl)-5-(furan-2-yl)isoxazole

• MDL： MFCD22209875
• Inchi： 1S/C8H6BrNO2/c9-5-6-4-8(12-10-6)7-2-1-3-11-7/h1-4H,5H2
• InChI Key： DTRXQDQZNJNOGX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(CBr)=N1

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų